Cas no 2734773-15-8 (2-(3-Bromo-2-fluoro-4-methoxyphenyl)-1,3-dioxolane)

• Product Name: 2-(3-Bromo-2-fluoro-4-methoxyphenyl)-1,3-dioxolane
• CAS No: 2734773-15-8
• MF: C₁₀H₁₀BrFO₃
• MW: 277.09
• CID: 5080410
• Update Time: 2025-10-28

2-(3-Bromo-2-fluoro-4-methoxyphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-fluoro-4-methoxyphenyl)-1,3-dioxolane

• Inchi： 1S/C10H10BrFO3/c1-13-7-3-2-6(9(12)8(7)11)10-14-4-5-15-10/h2-3,10H,4-5H2,1H3
• InChI Key： KDQLGMCUHHULRD-UHFFFAOYSA-N
• SMILES： C1COC(C2=C(C(Br)=C(C=C2)OC)F)O1

Additional information on 2-(3-Bromo-2-fluoro-4-methoxyphenyl)-1,3-dioxolane

2-(3-Bromo-2-fluoro-4-methoxyphenyl)-1,3-dioxolane: A Comprehensive Overview

2-(3-Bromo-2-fluoro-4-methoxyphenyl)-1,3-dioxolane, also known by its CAS number CAS No 2734773-15-8, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and a methoxy group attached to a phenyl ring, all encapsulated within a 1,3-dioxolane ring system. The combination of these functional groups makes it a versatile molecule with potential uses in drug design, polymer synthesis, and electronic materials.

The synthesis of 2-(3-Bromo-2-fluoro-4-methoxyphenyl)-1,3-dioxolane involves a series of carefully controlled reactions to ensure the precise placement of substituents on the phenyl ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate the reaction process while maintaining the integrity of the molecule's structure.

In terms of applications, cas no 2734773-15-8 has shown promise in the field of medicinal chemistry. Its bromine and fluorine atoms contribute to its pharmacokinetic properties, making it a potential candidate for drug development targeting specific biological pathways. A study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit certain enzymes involved in neurodegenerative diseases, suggesting its potential as a lead compound for future therapeutic agents.

Beyond pharmacology, this compound has also found applications in materials science. The 1,3-dioxolane ring system provides stability and flexibility to the molecule, making it suitable for use in polymer formulations. Researchers have explored its use as a building block for synthesizing advanced polymers with tailored mechanical and thermal properties. These polymers could find applications in high-performance textiles and electronic devices.

The methoxy group attached to the phenyl ring further enhances the compound's reactivity and solubility properties. This feature has been exploited in catalytic processes where high reactivity is required. Recent studies have demonstrated its effectiveness as a catalyst in asymmetric synthesis reactions, paving the way for its use in industrial chemical processes.

In conclusion, 2-(3-Bromo-2-fluoro-4-methoxyphenyl)-1,3-dioxolane, with its unique structure and versatile functional groups, continues to be a focal point in both academic research and industrial applications. Its potential as a drug candidate and material building block underscores its importance in modern chemistry. As research progresses, we can expect even more innovative uses for this remarkable compound.